Sulphur Green 3 -Solubilised

Specification

• CAS No.: 1327-76-0
• Molecular Formula: C6H12ClN5O2
• Molecular Weight: 0

Introduction

Chemical Identification and Properties

Solubilised Sulphur Green 3 is identified through several standardized classification systems. It is designated by the Color Index (C.I.) number 53573, with a CAS Registry Number of 1327-76-0. This standardized identification ensures consistent recognition across international markets and regulatory frameworks.

Physical Characteristics

Physically, Solubilised Sulphur Green 3 appears as a green powder that is soluble in water. This water solubility is a defining characteristic that distinguishes it from non-solubilised sulfur dyes. While search results show some variation in physical appearance descriptions, with some sources describing it as an "aquamarine blue powder", the consensus indicates a green-tinted powder formulation.

Solubility Behavior

The dye exhibits distinct behavior in various chemical solutions:

• In concentrated sulfuric acid solution, it appears as SAP green and forms a precipitation upon dilution

• In sodium hydroxide solution, it demonstrates a blue-light green appearance

• In sodium sulfide solution, it also shows a blue-light green color with good solubility

• In sodium hypochlorite solution, the color fades completely, and when concentrated sulfuric acid is added, it turns dark blue

This variable behavior in different chemical environments plays a crucial role in its application process and dyeing mechanics.

Manufacturing and Solubilisation

Sulfur dyes, including Solubilised Sulphur Green 3, undergo a complex manufacturing process that significantly influences their properties and performance.

General Production Methods

Like other sulfur dyes, Solubilised Sulphur Green 3 is produced through high-temperature sulfurization of organic materials containing hydroxy, nitro, or amino groups, or through the reaction of sulfur and/or alkaline sulfide with aromatic hydrocarbons. This initial process creates an intermediate product that possesses many of the physical and chemical characteristics of the finished dye.

Solubilisation Process

The critical distinguishing feature of Solubilised Sulphur Green 3 is the solubilisation process it undergoes. The intermediate product is initially water-insoluble and must be "solubilised" before being commercially viable. This solubilisation involves reacting dye intermediates with additional chemicals to make them water-soluble or "reduced," allowing them to be applied to fabric.

The solubilisation process adds significant value to the final product and requires specialized equipment and skilled personnel. This technical complexity contributes to the differentiation between manufacturers and influences the quality of the final product.

Performance Characteristics

Solubilised Sulphur Green 3 is valued for its specific performance characteristics, particularly its fastness properties which determine how well the color resists various environmental and use conditions.

Fastness Properties

The following table details the standardized fastness properties of Solubilised Sulphur Green 3:

Property	ISO Rating
Acid Resistance	4
Alkali Resistance	4
Light Fastness	4-5
Fulling	3-4
Perspiration Fastness	4-5
Soaping (Moderate)	4
Soaping (Severe)	3

Table 1: ISO fastness ratings for Solubilised Sulphur Green 3

These ratings indicate good to excellent resistance to acids, alkalis, light, and perspiration, with moderate resistance to soaping processes. On the ISO scale, higher numbers (with 5 being the maximum) indicate better resistance.

Color Characteristics

The dye produces a vibrant green shade with excellent brightness. During the dyeing process in alkaline powder solution, it initially appears dark orange but returns to its original color and luster after oxidation. This color transition is an important characteristic for quality control during application.

Applications in Industry

Solubilised Sulphur Green 3 has several important applications across multiple industries, with its primary use in textiles.

Textile Applications

The primary application of Solubilised Sulphur Green 3 is in dyeing cellulosic fibers, particularly:

• Cotton fabrics

• Hemp materials

• Viscose (rayon)

• Vinylon/cotton blended fabrics

The dye is also used for cotton direct printing applications, offering versatility beyond simple immersion dyeing.

Other Industrial Applications

Beyond textiles, Solubilised Sulphur Green 3 finds limited but important use in:

• Leather dyeing processes

• Paper coloration

These secondary applications leverage the dye's specific color properties and fastness characteristics.

Advantage in Applications

The dye's water solubility makes it particularly valuable in industrial applications, as it can be more easily integrated into water-based dyeing processes common in textile manufacturing. Its good fastness properties ensure that the colored products maintain their appearance through use and exposure to environmental conditions.

Technical Considerations in Application

The application of Solubilised Sulphur Green 3 requires specific technical considerations to achieve optimal results.

Dyeing Process

Being a sulfur dye, Solubilised Sulphur Green 3 must be in a reduced (water-soluble) state for effective application to textiles. The dyeing process typically involves:

• Preparation of a dye bath with the solubilised dye

• Immersion of the textile material

• An oxidation step to develop the final color

• Washing processes to remove unfixed dye

Quality Control Factors

Several factors influence the quality of dyeing with Solubilised Sulphur Green 3:

• Temperature of the dye bath

• pH levels during application

• Concentration of the dye solution

• Duration of immersion

• Oxidation methods used

These factors must be carefully controlled to achieve consistent color results and maximize the inherent fastness properties of the dye.